5-(Chloromethyl)-2-isopropoxybenzonitrile

• Molecular Formula: C11H12ClNO
• Molecular Weight: 209.67 g/mol
• IUPAC Name: 5-(chloromethyl)-2-propan-2-yloxybenzonitrile
• InChI: InChI=1S/C11H12ClNO/c1-8(2)14-11-4-3-9(6-12)5-10(11)7-13/h3-5,8H,6H2,1-2H3
• InChI Key: OGOCEJJFFRRIEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)CCl)C#N

Description

5-(Chloromethyl)-2-isopropoxybenzonitrile is a useful research compound. Its molecular formula is C11H12ClNO and its molecular weight is 209.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(Hydroxymethyl)-2-isopropoxybenzonitrile (5.96 g, 31.2 mmol) was dissolved in toluene (90 mL) and thionyl chloride (13.65 mL, 187 mmol) was added. The reaction mixture was warmed to 75° C. and stirred for 20 min. The reaction mixture was diluted with hexanes and washed with water and saturated aqueous sodium bicarbonate. The hexane solution was dried over sodium sulfate, filtered and concentrated under reduced pressure to give the title compound (5.6 g). 1H NMR (400 MHz, CDCl3) δ ppm 1.41 (d, J=6.1 Hz, 6H), 4.52 (s, 2H), 4.66 (septet, J=6.1 Hz, 1H), 6.95 (d, J=8.6 Hz, 1H), 7.51 (dd, J=8.7, 2.4 Hz, 1H), 7.57 (d, J=2.3 Hz, 1H).